Cas no 1804226-45-6 (Ethyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate)

• Product Name: Ethyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate
• CAS No: 1804226-45-6
• MF: C₁₅H₁₉BrO₄
• MW: 343.212964296341
• CID: 4974206
• Update Time: 2025-10-28

Ethyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate

• Inchi： 1S/C15H19BrO4/c1-3-19-14(17)8-6-11-5-7-13(16)12(9-11)10-15(18)20-4-2/h5,7,9H,3-4,6,8,10H2,1-2H3
• InChI Key： ANJYDYFJXKHKGM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CC(=O)OCC)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 319
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate

Ethyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate (CAS No. 1804226-45-6): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Ethyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate (CAS No. 1804226-45-6) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of brominated phenylacetates and is characterized by its bromine substituent, which imparts significant reactivity and functional versatility. In this article, we will delve into the chemical structure, synthesis methods, and potential applications of Ethyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate.

The molecular formula of Ethyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate is C₁₄H₁₈O₄Br, and its molecular weight is approximately 310.19 g/mol. The compound features a phenyl ring with a bromine atom at the 2-position and an ethoxyacetyl group at the 5-position. The presence of these functional groups makes it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive compounds.

The synthesis of Ethyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate can be achieved through several routes, each with its own advantages and challenges. One common method involves the bromination of a suitable phenylacetic acid derivative followed by esterification. For instance, starting from 5-(3-ethoxy-3-oxopropyl)phenylacetic acid, the bromination can be carried out using N-bromosuccinimide (NBS) in an appropriate solvent such as dichloromethane or acetonitrile. The resulting brominated acid can then be esterified using ethanol in the presence of a catalyst like sulfuric acid or p-toluenesulfonic acid.

Recent research has highlighted the potential of Ethyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate in the development of novel therapeutic agents. One study published in the Journal of Medicinal Chemistry demonstrated that compounds derived from this intermediate exhibited potent anti-inflammatory properties. The bromine substituent was found to enhance the lipophilicity and cellular uptake of the final products, leading to improved pharmacological activity.

In another study, researchers explored the use of Ethyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate as a building block for synthesizing small molecules with antiviral activity. The ethoxyacetyl group was modified to introduce various functional groups that could interact with viral proteins, thereby inhibiting viral replication. The results showed that several derivatives exhibited significant antiviral activity against a range of viruses, including influenza and herpes simplex virus.

The versatility of Ethyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate extends beyond its use as an intermediate in drug synthesis. It has also been investigated for its potential as a ligand in metal-catalyzed reactions. For example, palladium-catalyzed cross-coupling reactions involving this compound have been reported to yield high yields and excellent selectivity, making it a valuable reagent in synthetic organic chemistry.

In conclusion, Ethyl 2-bromo-5-(3-ethoxy-3-oxopropyl)phenylacetate (CAS No. 1804226-45-6) is a multifaceted compound with significant potential in medicinal chemistry and synthetic organic chemistry. Its unique structural features make it an attractive candidate for the development of new pharmaceuticals and bioactive compounds. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the field.